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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 4-(Methylamino)pyridine in a laboratory setting. Adherence to
these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

4-(Methylamino)pyridine is classified as a hazardous substance. The following table
summarizes its hazard statements as per the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

Hazard Class GHS Hazard Statement

Acute Toxicity, Dermal (Warning) H312: Harmful in contact with skin[1]
Skin Corrosion/Irritation (Warning) H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation (Warning) H319: Causes serious eye irritation[1]
Acute Toxicity, Inhalation (Warning) H332: Harmful if inhaled[1]

Specific Target Organ Toxicity, Single Exposure

i H335: May cause respiratory irritation[1]
(Warning)

Acute Toxicity, Oral (Warning) H302: Harmful if swallowed[1]
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Note: While specific quantitative toxicological data (e.g., LD50) for 4-(Methylamino)pyridine is
not readily available in the searched resources, data for the structurally similar compound 4-
(Dimethylamino)pyridine (DMAP) suggests high acute toxicity. For a conservative risk
assessment, it is prudent to handle 4-(Methylamino)pyridine with precautions suitable for a
highly toxic substance. For DMAP, the following values have been reported: Oral LD50 (rat):
140 mg/kg, Dermal LD50 (rabbit): 13 mg/kg, and Inhalation LC50 (rat): 0.53 mg/l/4h.[2]

Personal Protective Equipment (PPE)

Consistent and correct use of appropriate personal protective equipment is the primary defense
against chemical exposure.
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. . Specifications and
Protection Type Required PPE L
Guidelines

Use chemical safety goggles
that provide a complete seal
around the eyes. A face shield
] Safety Goggles and Face
Eye and Face Protection —_ should be worn over goggles,
ie

especially when handling
larger quantities or when there

is a risk of splashing.[3][4]

Due to the lack of specific
glove resistance data for 4-
(Methylamino)pyridine, it is
recommended to use gloves
made of materials known to be
resistant to pyridine and its
derivatives, such as Butyl
rubber or Viton®.[5] Nitrile

gloves may offer limited

Hand Protection Chemical-Resistant Gloves

protection for incidental
contact but should be changed
immediately upon
contamination.[3][6] Always
consult the glove
manufacturer's chemical

resistance guide.

A standard laboratory coat
should be worn at all times.
] For procedures with a higher
Body Protection Laboratory Coat ] ]
risk of splashes or spills, a
chemical-resistant apron or

suit is recommended.[5]

Respiratory Protection Fume Hood or Respirator All handling of 4-
(Methylamino)pyridine should
be conducted in a certified

chemical fume hood to
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minimize inhalation exposure.
[6] If a fume hood is not
available or if there is a
potential for exceeding
exposure limits, a NIOSH-
approved respirator with an
appropriate organic vapor
cartridge should be used.[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of solid 4-(Methylamino)pyridine from receipt to use

in an experiment.

o Preparation and Engineering Controls:
o Before handling, ensure that a certified chemical fume hood is operational.
o Verify that an eyewash station and safety shower are readily accessible and unobstructed.
o Assemble all necessary PPE and ensure it is in good condition.

e Handling the Solid Compound:

Conduct all weighing and transfers of solid 4-(Methylamino)pyridine within the chemical

[e]

fume hood.

[¢]

Use spark-proof tools and avoid creating dust.

o

Keep the container tightly closed when not in use.[6]

o

Grounding and bonding of equipment may be necessary to prevent static discharge, which
can be an ignition source for fine dusts.

o Storage:

o Store 4-(Methylamino)pyridine in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.[6]
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o The storage area should be clearly labeled, and access restricted to authorized personnel.

Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4-
(Methylamino)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057530#personal-protective-equipment-for-handling-
4-methylamino-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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